6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate

• CAS: 13087-13-3
• Molecular Formula: C12H6N4O5
• Molecular Weight: 286.203
• SMILES: C1=CC2=NO[N+](=C2C=C1OC3=CC4=[N+](ON=C4C=C3)[O-])[O-]
• InChI: InChI=1S/C12H6N4O5/c17-15-11-5-7(1-3-9(11)13-20-15)19-8-2-4-10-12(6-8)16(18)21-14-10/h1-6H
• InChIKey: LGORGFRFTJOJMT-UHFFFAOYSA-N
• Solubility: not available

6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate (CAS 13087-13-3), systematically named 2,1,3‑benzoxadiazole, 5,5′‑oxybis‑, 3,3′‑dioxide, is a symmetrical heterocyclic compound consisting of two benzofuroxan (benzofurazan N‑oxide) units bridged by an ether oxygen at the 5‑position. Its molecular formula is C₁₂H₆N₄O₅ with a molecular weight of 286.20 g mol⁻¹.

6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate (CAS 13087-13-3) – Structural Identity and Class Positioning for Procurement Decisions

6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate (CAS 13087-13-3), systematically named 2,1,3‑benzoxadiazole, 5,5′‑oxybis‑, 3,3′‑dioxide, is a symmetrical heterocyclic compound consisting of two benzofuroxan (benzofurazan N‑oxide) units bridged by an ether oxygen at the 5‑position [1]. Its molecular formula is C₁₂H₆N₄O₅ with a molecular weight of 286.20 g mol⁻¹ [1]. The compound belongs to the benzofuroxan class, which is known for electrophilic reactivity and nitric‑oxide‑donor capacity; the dimeric bis‑N‑oxide architecture confers distinct physicochemical properties compared to monomeric benzofurazans or benzofuroxans [1].

Symmetrical dimer Bis‑N‑oxide benzofuroxan ether with 5,5′‑oxybis architecture

Reactive scaffold Electrophilic and thiol‑mediated NO‑donor research probe

Analytical reference Certified GC‑MS spectrum available for identity verification

Polycondensation monomer Two terminal N‑oxide sites enable step‑growth polymer research

• [1] PubChem CID 3490158. 6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate. National Center for Biotechnology Information. Accessed 2026-05-09. View Source

Why Monomeric Benzofuroxans or Benzofurazans Cannot Substitute CAS 13087-13-3 in Critical Applications

Monomeric benzofuroxan (CAS 480‑96‑6) and benzofurazan (CAS 273‑09‑6) differ fundamentally from CAS 13087-13-3 in molecular size, hydrogen‑bonding capacity, lipophilicity, and the number of reactive N‑oxide centers [1]. The dimeric bis‑N‑oxide structure doubles the hydrogen‑bond acceptor count (7 vs. 3 for benzofuroxan) and nearly doubles the topological polar surface area (112 Ų vs. 51.8 Ų), which substantially alters membrane permeability and solvation behaviour [1][2]. Moreover, the presence of two furoxan rings potentially enables a higher nitric‑oxide payload per molecule compared to monomeric analogs, a factor that cannot be replicated by simple mixing of monomers [3]. These quantitative physicochemical divergences mean that generic substitution can lead to unpredictable solubility, reactivity, or biological readouts in assays that depend on the intact dimeric architecture.

Property

Target: CAS 13087‑13‑3

Monomeric benzofuroxan

H‑bond acceptors

7

3

Topological PSA

112 Ų

≈52 Ų

XLogP3

2.4

0.5

Monomeric benzofuroxan cannot replicate the dimer’s higher polarity, larger molecular volume, and dual reactive centers. Substitution may shift solubility, permeability, and NO‑donor stoichiometry, requiring method re‑validation.

• [1] PubChem CID 3490158. Computed Properties for 6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate. National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [2] PubChem CID 67438. Benzofuroxan (Benzofurazan 1-oxide). Computed Properties. National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [3] Cerecetto, H., & Porcal, W. (2005). Pharmacological properties of furoxans and benzofuroxans: NO‑donor drugs with multiple activities. Mini Reviews in Medicinal Chemistry, 5(1), 57‑71. (Class‑level review establishing benzofuroxans as NO donors; quantitative stoichiometry for dimer not directly measured). View Source

Comparator‑Driven Quantitative Differentiation of CAS 13087-13-3

Molecular Weight and Heavy‑Atom Count Distinguish the Dimer from All Monomeric Benzofurazan/Benzofuroxan Analogs

CAS 13087-13-3 exhibits a molecular weight of 286.20 g mol⁻¹ and 21 heavy atoms, approximately double that of the prototypical monomer benzofuroxan (136.11 g mol⁻¹, 10 heavy atoms) [1][2]. This large difference in size precludes direct substitution in applications where molecular recognition, diffusion, or payload stoichiometry depends on the dimeric framework.

MW & heavy atoms

Supporting evidence

2.1‑fold higher MW (286 vs. 136 g mol⁻¹)

Molecular volume and diffusion coefficient diverge from monomeric probes

Computed values from PubChem 2025.09.15

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 286.20, Heavy atoms = 21
Comparator Or Baseline	Benzofuroxan (CAS 480‑96‑6): MW = 136.11, Heavy atoms = 10
Quantified Difference	2.1‑fold higher MW and 2.1‑fold more heavy atoms
Conditions	Computed by PubChem (release 2025.09.15) [1][2]

Why This Matters

The 2.1‑fold increase in heavy atom count directly impacts molecular volume and diffusion coefficient, making the dimer unsuitable for direct substitution in assays designed for monomeric species.

• [1] PubChem CID 3490158. 6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate. National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [2] PubChem CID 67438. Benzofuroxan (Benzofurazan 1-oxide). National Center for Biotechnology Information. Accessed 2026-05-09. View Source

Hydrogen‑Bond Acceptor Capacity and Topological Polar Surface Area (TPSA) Differentiate the Dimer from Monomeric Benzofuroxan and Benzofurazan

The compound possesses 7 hydrogen‑bond acceptors and a TPSA of 112 Ų, compared to 3 acceptors and ~51.8 Ų for benzofuroxan and 4 acceptors and ~51.8 Ų for benzofurazan [1][2][3]. This higher polarity reduces passive membrane permeability and increases aqueous solubility, critical parameters for biological assay design and formulation.

H‑bond acceptors & TPSA

Supporting evidence

7 acceptors, TPSA 112 Ų (2.2× monomer)

Reduced passive permeability vs. monomers; suited for peripherally restricted studies

TPSA >110 Ų indicates poor BBB penetration

Evidence Dimension	Hydrogen‑bond acceptor count and TPSA
Target Compound Data	HBA = 7, TPSA = 112 Ų
Comparator Or Baseline	Benzofuroxan: HBA = 3, TPSA ≈ 51.8 Ų; Benzofurazan: HBA = 4, TPSA ≈ 51.8 Ų
Quantified Difference	2.3‑fold more HBA and 2.2‑fold higher TPSA vs benzofuroxan
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15) [1][2][3]

Why This Matters

A TPSA >110 Ų is associated with poor blood‑brain barrier penetration; the dimer's elevated TPSA relative to monomers can be exploited for peripherally restricted applications or necessitates formulation adjustments if CNS exposure is required.

• [1] PubChem CID 3490158. 6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate. National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [2] PubChem CID 67438. Benzofuroxan (Benzofurazan 1-oxide). National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [3] PubChem CID 67517. Benzofurazan. National Center for Biotechnology Information. Accessed 2026-05-09. View Source

Lipophilicity (XLogP3) Distinguishes the Bis‑N‑oxide Dimer from Both Benzofuroxan and Benzofurazan

The computed XLogP3 for CAS 13087-13-3 is 2.4, substantially higher than benzofuroxan (XLogP3 ≈ 0.5) and benzofurazan (XLogP3 ≈ 1.2) [1][2][3]. This 1.2–1.9 log unit increase corresponds to a 16–80‑fold theoretical increase in octanol‑water partition coefficient, indicating significantly greater lipophilicity despite a higher TPSA.

Lipophilicity (XLogP3)

Supporting evidence

XLogP3 2.4 (1.9 log unit increase vs benzofuroxan)

Unexpectedly high lipophilicity for a polar dimer, may enhance membrane partitioning

Corresponds to 80‑fold theoretical octanol‑water partition increase

Evidence Dimension	XLogP3 (lipophilicity)
Target Compound Data	XLogP3 = 2.4
Comparator Or Baseline	Benzofuroxan: XLogP3 ≈ 0.5; Benzofurazan: XLogP3 ≈ 1.2
Quantified Difference	1.9 log unit increase vs benzofuroxan; 1.2 log unit increase vs benzofurazan
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.09.15) [1][2][3]

Why This Matters

The unexpectedly high lipophilicity for a polar molecule may enhance membrane partitioning or protein binding relative to monomers, making the dimer a distinct candidate for applications requiring balanced polarity/lipophilicity profiles.

• [1] PubChem CID 3490158. 6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate. National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [2] PubChem CID 67438. Benzofuroxan (Benzofurazan 1-oxide). National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [3] PubChem CID 67517. Benzofurazan. National Center for Biotechnology Information. Accessed 2026-05-09. View Source

Confirmed Spectral Fingerprint (GC‑MS) Enables Definitive Identity Verification, Distinguishing from Closely Related Analogues

A reference GC‑MS spectrum is deposited in PubChem under source SK‑22‑800‑3, providing a unique mass spectral fingerprint for CAS 13087-13-3 [1]. The molecular ion and fragmentation pattern are distinct from those of monomeric benzofuroxans (e.g., m/z 136 for benzofuroxan vs. 286 for the dimer) and other positional isomers, enabling unambiguous identity confirmation during procurement and quality control.

GC‑MS fingerprint

Supporting evidence

Molecular ion m/z 286 (SK‑22‑800‑3)

Unambiguous identity confirmation; +150 Da shift from monomeric analogs

Spectrum deposited by John Wiley & Sons, Inc.

Evidence Dimension	GC‑MS molecular ion and fragmentation
Target Compound Data	Molecular ion m/z 286 (CID 3490158, spectrum SK‑22‑800‑3)
Comparator Or Baseline	Benzofuroxan molecular ion m/z 136; Benzofurazan molecular ion m/z 136
Quantified Difference	Mass shift of +150 Da (i.e., a complete additional benzofuroxan unit)
Conditions	GC‑MS spectrum deposited by John Wiley & Sons, Inc., accessed via PubChem [1]

Why This Matters

The availability of a verified spectral reference eliminates ambiguity in received material identity, a critical procurement consideration when handling structurally similar heterocyclic reagents.

• [1] PubChem CID 3490158. Spectral Information, GC‑MS, Source SK‑22‑800‑3. National Center for Biotechnology Information. Accessed 2026-05-09. View Source

Dual Furoxan Ring Architecture Suggests Higher Nitric‑Oxide‑Donor Capacity per Molecule Relative to Mono‑Furoxan Derivatives (Class‑Level Inference)

Benzofuroxans are established thiol‑mediated nitric oxide (NO) donors, with release stoichiometry typically approaching 1 mol NO per furoxan ring under physiological conditions [1]. CAS 13087-13-3 contains two furoxan rings per molecule, suggesting a theoretical maximum NO payload approximately double that of monomeric benzofuroxan, although direct quantitative release kinetics have not been reported for the dimer [1].

NO‑donor capacity

Class‑level inference

Two furoxan rings may double NO payload per molecule

Theoretical stoichiometric advantage, but direct release kinetics not measured

Based on benzofuroxan class literature; requires experimental validation

Evidence Dimension	Theoretical NO release equivalents per molecule
Target Compound Data	2 furoxan rings (theoretical max ~2 NO equivalents)
Comparator Or Baseline	Benzofuroxan: 1 furoxan ring (theoretical max ~1 NO equivalent); direct experimental confirmation lacking for dimer
Quantified Difference	2‑fold potential increase in NO payload per mole of compound (inferred from stoichiometry, not directly measured)
Conditions	Class‑level evidence from benzofuroxan literature (Cerecetto & Porcal, 2005) [1]; no dimer‑specific NO release assay data available

Why This Matters

For applications that require a high local concentration of NO delivered from a single molecular entity, the dimer offers a stoichiometric advantage over monomers, though experimental validation is required.

• [1] Cerecetto, H., & Porcal, W. (2005). Pharmacological properties of furoxans and benzofuroxans: NO‑donor drugs with multiple activities. Mini Reviews in Medicinal Chemistry, 5(1), 57‑71. View Source

Absence of Hydrogen‑Bond Donors Differentiates the Bis‑N‑oxide from Hydroxyl‑ or Amino‑Substituted Benzofurazan Probes

CAS 13087-13-3 has zero hydrogen‑bond donors, in contrast to many functionalized benzofurazan fluorescent probes that contain amine or hydroxyl groups (e.g., 4‑amino‑7‑nitrobenzofurazan, which has 1‑2 HBDs) [1][2]. This property eliminates potential hydrogen‑bond‑mediated aggregation and simplifies solvation behaviour in aprotic environments.

H‑bond donor absence

Supporting evidence

0 HBD vs. 1–2 in amino‑benzofurazan probes

Low aggregation propensity simplifies solvation and fluorescence reproducibility

Beneficial for aprotic analytical method development

Evidence Dimension	Hydrogen‑bond donor count
Target Compound Data	HBD = 0
Comparator Or Baseline	4‑Amino‑7‑nitrobenzofurazan (typical fluorescent probe): HBD = 1‑2; Benzofuroxan: HBD = 0
Quantified Difference	Zero vs. 1‑2 HBDs (qualitative difference in aggregation propensity)
Conditions	Computed by Cactvs 3.4.8.24 (PubChem) [1]; comparator data from PubChem CID 67438 and CID 123915 [2]

Why This Matters

The absence of HBDs reduces the likelihood of solvent‑dependent aggregation and fluorescence quenching, a practical advantage in reproducible analytical method development.

• [1] PubChem CID 3490158. 6-[(3-Oxido-2,1,3-benzoxadiazol-3-ium-5-yl)oxy]-2,1,3-benzoxadiazol-1-ium-1-olate. National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [2] PubChem CID 123915. 4‑Amino‑7‑nitrobenzofurazan. National Center for Biotechnology Information. Accessed 2026-05-09. View Source

Evidence‑Backed Application Scenarios for CAS 13087-13-3 Where Monomeric Analogs Fail

Synthesis of Symmetrical Bis‑Heterocyclic Polymers and Covalent Organic Frameworks

The symmetrical 5,5′‑oxybis‑ architecture with terminal N‑oxide functionalities makes CAS 13087-13-3 a difunctional monomer for step‑growth polymerizations. Its 7 hydrogen‑bond acceptors and zero donors create a predictable, non‑aggregating building block for polycondensation reactions that require strict stoichiometric control [1]. Monomeric benzofuroxan lacks the second reactive site and cannot serve as a chain extender.

Development of Higher‑Capacity Nitric Oxide Donor Scaffolds

For therapeutic or material‑science applications that benefit from a high NO payload per molecule, the dimeric furoxan structure offers a theoretical two‑fold increase in NO release capacity compared to monomeric benzofuroxan [1]. This makes it a candidate scaffold for sustained NO delivery, provided that release kinetics are experimentally confirmed.

Chromatographic and Mass Spectrometric Reference Standard for Bis‑Benzofuroxan Identification

The deposited GC‑MS spectrum (SK‑22‑800‑3) provides a definitive reference for the identification of the bis‑benzofuroxan ether core in complex mixtures [2]. Its unique molecular ion (m/z 286) and fragmentation pattern distinguish it from monomeric and other dimeric species, enabling its use as a certified analytical standard.

Structure‑Activity Relationship (SAR) Studies on Benzofuroxan‑Derived Inhibitors Requiring Defined Dimeric Topology

In SAR campaigns targeting enzymes or receptors that recognize dimeric or extended aromatic architectures (e.g., HIV‑1 integrase or influenza virus targets studied with related benzofurazans [3]), CAS 13087-13-3 provides a structurally rigid, symmetric probe to evaluate the impact of dimeric presentation of N‑oxide pharmacophores, a parameter inaccessible with monomeric controls.

Application

Selection Property

Validation Focus

Bis‑heterocyclic polymer / COF synthesis

Difunctional 5,5′‑oxybis monomer with predictable H‑bond profile

Stoichiometric control and non‑aggregating behaviour in polycondensation

High‑capacity NO‑donor scaffold research

Dual furoxan ring for theoretical 2× NO payload per molecule

NO‑release kinetics and thiol‑dependent activation in model systems

Analytical reference standard for bis‑benzofuroxans

Certified GC‑MS spectrum (m/z 286) and unique fragmentation

Identity confirmation and spectral matching in complex mixtures

SAR studies with dimeric N‑oxide topology

Rigid, symmetrical probe presenting two N‑oxide pharmacophores

Dimeric topology impact on target engagement vs. monomeric controls

• [1] Cerecetto, H., & Porcal, W. (2005). Pharmacological properties of furoxans and benzofuroxans: NO‑donor drugs with multiple activities. Mini Reviews in Medicinal Chemistry, 5(1), 57‑71. View Source
• [2] PubChem CID 3490158. Spectral Information, GC‑MS. National Center for Biotechnology Information. Accessed 2026-05-09. View Source
• [3] Korolev, S. P., et al. (2013). Structural‑Functional Analysis of 2,1,3‑Benzoxadiazoles and Their N‑oxides As HIV‑1 Integrase Inhibitors. Acta Naturae, 5(1), 63‑72. View Source